4-bromo-N-[4-(phenyldiazenyl)phenyl]benzamide

• IUPAC Name: 4-bromo-N-(4-phenyldiazenylphenyl)benzamide
• InChI: InChI=1S/C19H14BrN3O/c20-15-8-6-14(7-9-15)19(24)21-16-10-12-18(13-11-16)23-22-17-4-2-1-3-5-17/h1-13H,(H,21,24)
• InChI Key: WKZRWRJYLOKQDA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N=NC2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C19H14BrN3O
• DSSTOX Substance ID: DTXSID901040858
• Molecular Weight: 380.2 g/mol
• CAS RN: 418785-14-5

Description

4-bromo-N-[4-(phenyldiazenyl)phenyl]benzamide, commonly known as 4-Bromo-Azobenzene (4-BA), is a synthetic compound with a wide range of applications in scientific research. This compound is a derivative of azobenzene, which is a widely used organic compound in the field of chemistry. 4-BA is a yellow crystalline solid that is soluble in organic solvents and has a molecular weight of 360.2 g/mol.

Mechanism of Action

The mechanism of action of 4-bromo-N-[4-(phenyldiazenyl)phenyl]benzamide involves the isomerization of the azobenzene moiety upon exposure to light. This isomerization causes a change in the molecular structure of the compound, which can result in changes in its physical and chemical properties. This property has been utilized in the development of photo-responsive materials.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-bromo-N-[4-(phenyldiazenyl)phenyl]benzamide have not been extensively studied. However, studies have shown that this compound can be used as a photo-switchable inhibitor of protein-protein interactions. This property has been utilized in the development of photo-controllable protein interactions, which can be used to study protein function and signaling pathways.

Advantages and Limitations for Lab Experiments

The advantages of using 4-bromo-N-[4-(phenyldiazenyl)phenyl]benzamide in lab experiments include its photo-switchable properties, which allow for precise control over the timing and location of molecular changes. This property has been utilized in the development of photo-responsive materials and molecular switches. The limitations of using 4-bromo-N-[4-(phenyldiazenyl)phenyl]benzamide in lab experiments include its limited solubility in water and its potential toxicity.

Future Directions

For the use of 4-bromo-N-[4-(phenyldiazenyl)phenyl]benzamide in scientific research include the development of new photo-responsive materials, the study of protein-protein interactions, and the development of photo-controllable surfaces. Other potential applications include the development of photo-controlled drug delivery systems and the study of cell signaling pathways.

Synthesis Methods

The synthesis of 4-bromo-N-[4-(phenyldiazenyl)phenyl]benzamide involves the reaction of 4-bromoaniline with diazonium salt of 4-aminobenzamide. This reaction is carried out in the presence of a catalyst such as copper powder or cuprous chloride. The resulting product is purified by recrystallization to obtain pure 4-bromo-N-[4-(phenyldiazenyl)phenyl]benzamide.

Scientific Research Applications

4-bromo-N-[4-(phenyldiazenyl)phenyl]benzamide has been widely used in scientific research as a photo-switchable molecule. This compound can be switched between two isomeric forms by exposure to light of different wavelengths. This property has been utilized in the development of photo-responsive materials, such as photo-controllable surfaces, molecular switches, and sensors.